Cas no 180597-83-5 (4-(Bromomethyl)-5-methyl-3-phenylisoxazole)

4-(Bromomethyl)-5-methyl-3-phenylisoxazole Properties

Names and Identifiers

• Isoxazole,4-(bromomethyl)-5-methyl-3-phenyl-
• 4-(bromomethyl)-5-methyl-3-phenyl-1,2-oxazole
• 4-(Bromomethyl)-5-methyl-3-phenylisoxazole
• Isoxazole, 4-(bromomethyl)-5-methyl-3-phenyl-
• AKOS015912332
• W-206284
• UICMWXWMCOJBIQ-UHFFFAOYSA-N
• FT-0616708
• SCHEMBL935024
• 4-(bromomethyl)-5-methyl-3-phenylisoxazol
• 180597-83-5
• MS-22130
• 4-(Bromomethyl)-5-methyl-3-phenylisoxazole, AldrichCPR
• DTXSID40379843
• MFCD02677680
• 4-(BROMOMETHYL)-5-METHYL-3-PHENYLISOXAZOLE
• DB-004791
• SY353048
• +Expand

• MDL： MFCD02677680
• InChIKey： UICMWXWMCOJBIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10BrNO/c1-8-10(7-12)11(13-14-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• SMILES： BrCC1=C(C)ON=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 250.99500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 250.99458g/mol
• Heavy Atom Count: 14
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 3.54490
• PSA: 26.03000
• Melting Point: 61 °C

4-(Bromomethyl)-5-methyl-3-phenylisoxazole Security Information

• Safety Term：S26-36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34
• Hazardous Material transportation number：UN 3261
• Risk Phrases： 34-36

4-(Bromomethyl)-5-methyl-3-phenylisoxazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%